Cas no 75914-87-3 (1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro-)

1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro- structure
75914-87-3 structure
Product Name:1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro-
CAS No:75914-87-3
MF:C10H14N4O2
MW:222.243761539459
CID:571537
PubChem ID:3059000
Update Time:2025-04-19

1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro-
    • 3-(2,2-dimethylpropyl)-7H-purine-2,6-dione
    • D 4034
    • SCHEMBL10980302
    • 75914-87-3
    • JJWWTHLTVJGGOA-UHFFFAOYSA-N
    • 1H-Purine-2,6-dione, 3,7-dihydro-3-(2,2-dimethylpropyl)-
    • 3,7-Dihydro-3-(2,2-dimethylpropyl)-1H-purine-2,6-dione
    • DTXSID70226836
    • Inchi: 1S/C10H14N4O2/c1-10(2,3)4-14-7-6(11-5-12-7)8(15)13-9(14)16/h5H,4H2,1-3H3,(H,11,12)(H,13,15,16)
    • InChI Key: JJWWTHLTVJGGOA-UHFFFAOYSA-N
    • SMILES: O=C1NC(C2=C(N=CN2)N1CC(C)(C)C)=O

Computed Properties

  • Exact Mass: 222.112
  • Monoisotopic Mass: 222.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • Density: 1.269
  • Refractive Index: 1.561
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